Cas no 94219-56-4 (Nitric acid, terbium(3+) salt, hydrate)

• Product Name: Nitric acid, terbium(3+) salt, hydrate
• CAS No: 94219-56-4
• MF: H₂N₃O₁₀Tb
• MW: 362.955318927765
• MDL: MFCD00799162
• CID: 752363
• PubChem ID: 91886285
• Update Time: 2025-06-08

Nitric acid, terbium(3+) salt, hydrate Chemical and Physical Properties

Names and Identifiers

• Nitric acid, terbium(3+) salt, hydrate
• Terbium(III) nitrate hydrate
• terbium(3+);trinitrate;hydrate
• 94219-56-4
• Terbium(III) nitrate hydrate; 99.9% (REO)
• terbium nitrate hydrate
• Terbiumtrinitrat Hydrat
• UNSPFWLYDUXJHT-UHFFFAOYSA-N

• MDL： MFCD00799162
• Inchi： 1S/3NO3.H2O.Tb/c3*2-1(3)4;;/h;;;1H2;/q3*-1;;+3
• InChI Key： UNSPFWLYDUXJHT-UHFFFAOYSA-N
• SMILES： [Tb+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O

Computed Properties

• Exact Mass: 362.89937g/mol
• Monoisotopic Mass: 362.89937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190Ų

Nitric acid, terbium(3+) salt, hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide nitrates

Additional information on Nitric acid, terbium(3+) salt, hydrate

Recent Advances in the Study of Nitric Acid, Terbium(3+) Salt, Hydrate (CAS: 94219-56-4)

Nitric acid, terbium(3+) salt, hydrate (CAS: 94219-56-4) is a rare earth compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique luminescent properties and potential biomedical applications. Recent studies have explored its use in bioimaging, drug delivery, and as a diagnostic agent. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, characterization, and applications in the life sciences.

One of the most notable advancements in the study of nitric acid, terbium(3+) salt, hydrate is its application in fluorescence-based bioimaging. Researchers have demonstrated that the compound's strong luminescence under UV light makes it an excellent candidate for tracking cellular processes in real-time. A 2023 study published in the Journal of Luminescence detailed the synthesis of terbium-doped nanoparticles using this compound, which exhibited enhanced photostability and biocompatibility compared to traditional fluorophores. These nanoparticles were successfully used to image cancer cells in vitro, showcasing their potential for early cancer detection.

In addition to imaging, nitric acid, terbium(3+) salt, hydrate has been investigated for its role in drug delivery systems. A recent paper in Advanced Materials reported the development of a terbium-based metal-organic framework (MOF) that could encapsulate and release anticancer drugs in a controlled manner. The MOF's luminescent properties allowed for real-time monitoring of drug release, providing a dual-function platform for therapy and diagnostics. This innovation represents a significant step forward in theranostic applications, combining treatment and diagnostic capabilities into a single system.

Another area of research focuses on the compound's potential as a contrast agent in magnetic resonance imaging (MRI). Terbium's paramagnetic properties make it suitable for enhancing MRI contrast, and recent studies have optimized the hydration state of the salt to improve its performance. A 2022 study in Chemical Communications highlighted that the hydrated form of the compound (CAS: 94219-56-4) exhibited superior relaxivity compared to its anhydrous counterpart, making it a promising candidate for high-resolution MRI applications.

Despite these promising developments, challenges remain in the widespread adoption of nitric acid, terbium(3+) salt, hydrate in clinical settings. Issues such as long-term toxicity, biodistribution, and scalability of synthesis need to be addressed. Recent toxicological studies, however, have shown that the compound has low cytotoxicity at therapeutic concentrations, as reported in a 2023 Toxicology in Vitro article. Further research is needed to fully understand its pharmacokinetics and pharmacodynamics in vivo.

In conclusion, nitric acid, terbium(3+) salt, hydrate (CAS: 94219-56-4) is a versatile compound with significant potential in biomedical applications. Its luminescent and paramagnetic properties make it valuable for imaging, drug delivery, and diagnostics. Ongoing research aims to overcome current limitations and unlock its full therapeutic potential. As the field advances, this compound is poised to play a pivotal role in the development of next-generation biomedical technologies.